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Compound of Interest

Compound Name: 1,2-Dinitroglycerin-d5

Cat. No.: B12404702 Get Quote

Essential Safety and Handling Guide for 1,2-
Dinitroglycerin-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,2-Dinitroglycerin-
d5. Adherence to these protocols is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Information
1,2-Dinitroglycerin-d5, like its non-deuterated counterpart, is a highly hazardous material that

requires stringent safety measures. It is classified as a flammable liquid and is toxic in contact

with skin and harmful if swallowed.[1] The primary risks associated with this compound include

explosion, fire, and acute toxicity.

Emergency Contact Information: In case of an emergency, immediately contact your

institution's emergency response team and have the product's Safety Data Sheet (SDS) readily

available.

CHEMTREC Emergency Numbers:

USA: 800-424-9300

International: +1-703-527-3887
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Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling 1,2-
Dinitroglycerin-d5. It is imperative to use the specified PPE to prevent exposure and ensure

personal safety.
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Body Part
Personal Protective

Equipment

Specifications and

Guidelines

Hands Chemical-resistant gloves

Double-gloving is

recommended. Thicker gloves

generally offer better

protection.[2] Change gloves

every 30-60 minutes or

immediately if contaminated or

damaged.[2]

Eyes/Face Safety goggles and face shield

Use indirect-vent, impact, and

splash-resistant goggles.[3] A

face shield must be worn in

conjunction with goggles.[3]

Contact lenses should not be

worn.[3]

Body
Flame-retardant lab coat or

gown with long cuffs

Gowns should be disposable

and made of a material that

has been tested for resistance

to hazardous drugs. Long cuffs

should be tucked into the inner

glove.[2]

Respiratory
Full-face respirator with

appropriate cartridges

For short-term tasks, a full-face

mask with a combination filter

for organic and inorganic

gases and vapors is

recommended.[4] For long-

term work or in case of spills, a

self-contained breathing

apparatus (SCBA) is

necessary.[5]

Feet
Closed-toe, chemical-resistant

footwear

Shoe covers should be worn

and disposed of before leaving

the work area to prevent the

spread of contamination.[2]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 1,2-Dinitroglycerin-d5 in a

laboratory setting.

Preparation and Area Setup:

Work in a designated area, such as a chemical fume hood with a blast shield.

Ensure the work area is free of ignition sources, including open flames, hot surfaces, and

static discharge.[1]

Have all necessary PPE, spill kits, and emergency equipment readily accessible.

An emergency eyewash station and safety shower must be in the immediate vicinity.[3]

Handling the Compound:

Ground all equipment to prevent static discharge.[1]

Use only compatible tools and equipment (e.g., non-sparking tools).

Dispense the smallest possible quantity needed for the experiment.

Avoid actions that could cause friction or shock.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove and dispose of all PPE as hazardous waste.

Wash hands and face thoroughly after handling the substance.[1]

Contaminated clothing should be removed immediately and laundered by a specialized

service.[3]

Disposal Plan
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Proper disposal of 1,2-Dinitroglycerin-d5 and associated waste is crucial to prevent

environmental contamination and accidental detonation.

Waste Type Disposal Procedure

Unused 1,2-Dinitroglycerin-d5

Dispose of as hazardous waste through your

institution's environmental health and safety

(EHS) office. Do not attempt to dispose of it

down the drain.[1]

Contaminated Labware (glassware, pipette tips,

etc.)

Place in a designated, labeled hazardous waste

container for solids.

Contaminated PPE (gloves, gown, shoe covers)
Place in a designated, labeled hazardous waste

bag immediately after use.

Spill Debris

Absorb spills with an inert, non-combustible

material (e.g., sand, diatomaceous earth).[6]

Carefully collect the material using non-sparking

tools and place it in a designated hazardous

waste container.

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[5]

Remove contaminated clothing. Seek immediate

medical attention.[7]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting.[7] Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area.[1] If the spill is

large or you are not trained to handle it, contact

your institution's EHS or emergency response

team. For minor spills, follow the spill debris

disposal procedure.

Fire

Evacuate the area immediately. Use a Class D

fire extinguisher (for flammable metals) or dry

sand. Do NOT use water.[1]

Visualized Workflow for Handling 1,2-
Dinitroglycerin-d5
The following diagram illustrates the standard workflow for handling 1,2-Dinitroglycerin-d5,

from preparation to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Designate & Prepare Work Area
(Fume Hood with Blast Shield)

Don Full PPE
(Gloves, Gown, Goggles, Face Shield, Respirator)

Gather Materials & Emergency Equipment

Handle 1,2-Dinitroglycerin-d5
(Grounding, Non-sparking tools)

Proceed to handling

Perform Experiment

Decontaminate Surfaces & Equipment

Experiment complete

Doff & Dispose of PPE

Wash Hands & Face

Segregate Waste
(Unused chemical, Contaminated solids)

Final step

Dispose of Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for Handling 1,2-Dinitroglycerin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

